Cas no 69622-40-8 (2-tert-butyl-5-chloro-1H-indole)

2-tert-butyl-5-chloro-1H-indole structure
69622-40-8 structure
Product Name:2-tert-butyl-5-chloro-1H-indole
CAS No:69622-40-8
MF:C12H14ClN
MW:207.699262142181
MDL:MFCD05224151
CID:391572
PubChem ID:12502239
Update Time:2025-04-19

2-tert-butyl-5-chloro-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 5-chloro-2-(1,1-dimethylethyl)-
    • 2-tert-butyl-5-chloro-1H-indole
    • SB38362
    • E78300
    • SCHEMBL13923569
    • 69622-40-8
    • 2-t-Butyl-5-chloro-1H-indole
    • FT-0753132
    • InChI=1/C12H14ClN/c1-12(2,3)11-7-8-6-9(13)4-5-10(8)14-11/h4-7,14H,1-3H3
    • BPYFHRKGIPRJMY-UHFFFAOYSA-
    • AKOS014673030
    • 2-(tert-Butyl)-5-chloro-1H-indole
    • DTXSID70500582
    • CS-0197375
    • MFCD05224151
    • BS-50285
    • DB-074194
    • MDL： MFCD05224151
    • Inchi： 1S/C12H14ClN/c1-12(2,3)11-7-8-6-9(13)4-5-10(8)14-11/h4-7,14H,1-3H3
    • InChI Key： BPYFHRKGIPRJMY-UHFFFAOYSA-N
    • SMILES： ClC1C=CC2=C(C=1)C=C(C(C)(C)C)N2

Computed Properties

  • Exact Mass: 207.08162
  • Monoisotopic Mass: 207.0814771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 15.8Ų

Experimental Properties

  • PSA: 15.79

2-tert-butyl-5-chloro-1H-indole Pricemore >>

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Alichem
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 69622-40-8 97%
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
48R0266-250mg
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 69622-40-8 97%
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2-tert-butyl-5-chloro-1H-indole Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:69622-40-8)2-tert-butyl-5-chloro-1H-indole
Order Number:A1040882
Stock Status:in Stock
Quantity:1.0g/5.0g/10.0g/25.0g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:09
Price ($):176.0/528.0/880.0/1760.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:69622-40-8)2-tert-butyl-5-chloro-1H-indole
A1040882
Purity:99%/99%/99%/99%
Quantity:1.0g/5.0g/10.0g/25.0g
Price ($):176.0/528.0/880.0/1760.0
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